Cas no 17174-96-8 (2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride)
17174-96-8 structure
Product Name:2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride
CAS No:17174-96-8
MF:C5H8ClNO3S
MW:197.639919281006
CID:2104675
PubChem ID:10943445
Update Time:2025-04-21
2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride
- 1-Azetidinesulfonyl chloride, 2,2-diMethyl-4-oxo-
- DA-09340
- N-Chlorosulfonyl-4,4-dimethylazetidin-2-one
- CPLYIIABJBTHPJ-UHFFFAOYSA-N
- SCHEMBL8197876
- AKOS006335395
- 17174-96-8
-
- Inchi: 1S/C5H8ClNO3S/c1-5(2)3-4(8)7(5)11(6,9)10/h3H2,1-2H3
- InChI Key: CPLYIIABJBTHPJ-UHFFFAOYSA-N
- SMILES: ClS(N1C(CC1(C)C)=O)(=O)=O
Computed Properties
- Exact Mass: 196.9913420Da
- Monoisotopic Mass: 196.9913420Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 62.8Ų
2,2-dimethyl-4-oxoazetidine-1-sulfonyl chloride Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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